Cas no 88020-03-5 (Benzene, 1-dodecyl-4-ethynyl-)

• Product Name: Benzene, 1-dodecyl-4-ethynyl-
• CAS No: 88020-03-5
• MF: C₂₀H₃₀
• MW: 270.452206134796
• CID: 648218
• PubChem ID: 15525160
• Update Time: 2025-04-19

Benzene, 1-dodecyl-4-ethynyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-dodecyl-4-ethynyl-
• 1-dodecyl-4-ethynylbenzene
• 88020-03-5
• DTXSID60573644

• Inchi： 1S/C20H30/c1-3-5-6-7-8-9-10-11-12-13-14-20-17-15-19(4-2)16-18-20/h2,15-18H,3,5-14H2,1H3
• InChI Key： IUPJHZHRXLYZBR-UHFFFAOYSA-N
• SMILES： C(CCCCCC)CCCCCC1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 270.234750957g/mol
• Monoisotopic Mass: 270.234750957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 0Ų